2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

Specification

• CAS No.: 311327-30-7
• Molecular Formula: C22H20ClN3OS
• Molecular Weight: 409.9 g/mol
• IUPAC Name: 2-amino-1-(4-chlorophenyl)-7,7-dimethyl-5-oxo-4-thiophen-2-yl-6,8-dihydro-4H-quinoline-3-carbonitrile
• Standard InChI: InChI=1S/C22H20ClN3OS/c1-22(2)10-16-20(17(27)11-22)19(18-4-3-9-28-18)15(12-24)21(25)26(16)14-7-5-13(23)6-8-14/h3-9,19H,10-11,25H2,1-2H3
• Standard InChI Key: PMHRFWBGNWFMPK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(N2C3=CC=C(C=C3)Cl)N)C#N)C4=CC=CS4)C(=O)C1)C

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₂₂H₂₀ClN₃OS, with a molecular weight of 409.9 g/mol. Its IUPAC name delineates a hexahydroquinoline core substituted with:

• A 4-chlorophenyl group at position 1

• 7,7-dimethyl groups stabilizing the cyclohexenone ring

• A thiophen-2-yl moiety at position 4

• Amino and carbonitrile functional groups at positions 2 and 3, respectively.

The stereoelectronic effects of these substituents enhance its reactivity and binding affinity toward biological targets.

Table 1: Physicochemical Properties of Select Quinoline Derivatives

Property	Target Compound	Analog (CAS: 311331-24-5)	Analog (CAS: 309281-63-8)
Molecular Formula	C₂₂H₂₀ClN₃OS	C₂₂H₂₀ClN₃OS	C₂₆H₂₆ClN₃O₃
Molecular Weight (g/mol)	409.9	409.9	464.0
logP	3.09 (estimated)	3.09	3.45
Hydrogen Bond Acceptors	5	5	6
Rotatable Bonds	5	5	6

Synthesis and Structural Modification

Synthetic Pathways

While direct synthesis protocols for the target compound remain proprietary, analogous quinoline derivatives are typically synthesized via:

• Hantzsch-type cyclocondensation: Combining β-ketoesters, aldehydes, and ammonium acetate to form the dihydropyridine core.

• Post-functionalization: Introducing thiophene and carbonitrile groups through Suzuki-Miyaura coupling or nucleophilic substitution.

For example, the analog 8017-7062 incorporates a 1,2,4-triazole-methyl group on the thiophen-2-yl ring, achieved via copper-catalyzed azide-alkyne cycloaddition. Such modifications tailor solubility and target selectivity.

Biological Activities and Mechanisms

Antimicrobial Activity

Quinoline derivatives exhibit broad-spectrum antimicrobial properties. The 4-chlorophenyl and thiophene groups disrupt microbial cell membranes by interacting with lipid bilayers. In vitro studies on analogs show:

• MIC values: 2–8 µg/mL against Staphylococcus aureus and Escherichia coli

• Biofilm inhibition: >50% reduction at sub-MIC concentrations.

Anti-inflammatory Effects

The 7,7-dimethyl group suppresses NF-κB signaling, reducing TNF-α and IL-6 production by 40–60% in murine macrophages.

Pharmacological Applications

Drug Likeness and ADMET Profiles

The compound’s logP (3.09) and polar surface area (78.4 Ų) suggest moderate blood-brain barrier permeability and oral bioavailability. Key ADMET parameters include:

• Water solubility: LogSw = -3.48 (poor aqueous solubility)

• CYP450 inhibition: Low affinity for CYP3A4 and CYP2D6.

Table 2: Pharmacokinetic Comparison of Quinoline Analogs

Parameter	Target Compound	8017-7062
logD (pH 7.4)	3.09	3.09
Plasma Protein Binding (%)	92	89
Half-life (h)	6.2	5.8
Clearance (mL/min/kg)	12.4	14.1

Structure-Activity Relationships (SAR)

• Thiophene Position: The 2-yl substitution in the target compound enhances π-π stacking with aromatic residues in enzyme active sites compared to 3-yl isomers.

• Carbonitrile Group: Increases electrophilicity, facilitating covalent binding to cysteine residues (e.g., in kinases).

• 7,7-Dimethyl Substituents: Improve metabolic stability by shielding the cyclohexenone ring from oxidative degradation.

Future Directions and Challenges

• Prodrug Development: Addressing poor aqueous solubility via phosphate ester or glycoside conjugation.

• Targeted Delivery: Nanoparticle encapsulation to enhance tumor-specific accumulation.

• Toxicology Studies: Chronic toxicity and genotoxicity profiling in preclinical models.